Cas no 1213573-58-0 (methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate)

Methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate is a chiral intermediate with a stereochemically defined (S)-configuration, making it valuable for asymmetric synthesis in pharmaceutical and agrochemical applications. The presence of both an amino and ester functional group enhances its versatility as a building block for further derivatization, while the bromo and methyl substituents on the aromatic ring offer opportunities for selective cross-coupling reactions. Its well-defined structure ensures reproducibility in synthetic routes, particularly in the preparation of bioactive compounds. The compound’s stability under standard storage conditions and compatibility with common organic solvents further contribute to its utility in research and industrial processes.
methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate structure
1213573-58-0 structure
Product Name:methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate
CAS No:1213573-58-0
MF:C11H14BrNO2
MW:272.138362407684
CID:6130199
PubChem ID:79021850
Update Time:2025-07-01

methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate
    • EN300-1162681
    • AKOS017560415
    • 1213573-58-0
    • Inchi: 1S/C11H14BrNO2/c1-7-3-4-8(9(12)5-7)10(13)6-11(14)15-2/h3-5,10H,6,13H2,1-2H3/t10-/m0/s1
    • InChI Key: OOYHAEWQJZZGRW-JTQLQIEISA-N
    • SMILES: BrC1C=C(C)C=CC=1[C@H](CC(=O)OC)N

Computed Properties

  • Exact Mass: 271.02079g/mol
  • Monoisotopic Mass: 271.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.3Ų

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methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate Related Literature

Additional information on methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate

Methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate: A Comprehensive Overview

Methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate, with the CAS number 1213573-58-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the third carbon atom of the propanoate backbone, making it a valuable substrate for stereochemical studies and drug development.

The compound's structure consists of a methyl ester group attached to a propanoate chain, with an amino group and a substituted phenyl group at the chiral center. The phenyl group is further substituted with a bromine atom at the 2-position and a methyl group at the 4-position, adding complexity to its electronic and steric properties. This combination of functional groups makes methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate a versatile molecule with potential applications in various chemical reactions and biological systems.

Recent studies have highlighted the importance of chiral compounds like methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate in asymmetric synthesis. The presence of a chiral center allows for the formation of enantiomeric products, which are crucial in drug design due to their differing pharmacological activities. Researchers have explored the use of this compound as a building block for constructing complex molecules with high enantioselectivity.

In terms of synthesis, methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate can be prepared through various methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the desired stereochemistry and scalability of the process. For instance, asymmetric induction techniques, such as the use of chiral catalysts or auxiliaries, have been employed to achieve high enantiomeric excess in its preparation.

The physical and chemical properties of this compound are also worth noting. Its molecular weight is approximately 416 g/mol, and it has a melting point around 150°C. The compound is sparingly soluble in water but dissolves well in organic solvents like dichloromethane and acetonitrile, making it suitable for various analytical techniques such as HPLC and NMR spectroscopy.

From an applications perspective, methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate has shown promise in medicinal chemistry. Its amino group can act as a nucleophile in peptide bond formation, while the phenyl ring provides opportunities for further functionalization through substitution or coupling reactions. Recent research has focused on its role as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating neurological disorders and cancer.

In conclusion, methyl (3S)-3-amino-3-(2-bromo-4-methylphenyl)propanoate (CAS No. 1213573-58-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for chemists and pharmacologists alike.

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